Cas no 2138411-47-7 (2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol)

• Product Name: 2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol
• CAS No: 2138411-47-7
• MF: C₉H₁₆F₃NO
• MW: 211.224653244019
• CID: 5280898
• Update Time: 2025-08-03

2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[cyclopropyl(methyl)amino]methyl}-1,1,1-trifluorobutan-2-ol
• 2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol
• 2-Butanol, 2-[(cyclopropylmethylamino)methyl]-1,1,1-trifluoro-

• Inchi： 1S/C9H16F3NO/c1-3-8(14,9(10,11)12)6-13(2)7-4-5-7/h7,14H,3-6H2,1-2H3
• InChI Key： SKJZRPRJLLBFHQ-UHFFFAOYSA-N
• SMILES： FC(C(CC)(CN(C)C1CC1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 2
• Topological Polar Surface Area: 23.5

Additional information on 2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol

Research Briefing on 2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol (CAS: 2138411-47-7)

In recent years, the compound 2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol (CAS: 2138411-47-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and cyclopropylamino functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the stereoselective introduction of the cyclopropylamino moiety. Researchers have employed catalytic asymmetric synthesis methods to achieve high enantiomeric excess, which is critical for its biological activity. The compound's structural features, including the trifluoromethyl group, contribute to its metabolic stability and bioavailability, making it a valuable candidate for further pharmacological evaluation.

Pharmacological studies have revealed that 2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol exhibits potent inhibitory activity against specific enzymes involved in inflammatory and neurodegenerative pathways. In vitro assays demonstrated its ability to selectively target and modulate key signaling proteins, with IC50 values in the low micromolar range. Additionally, preclinical animal models have shown that the compound can effectively cross the blood-brain barrier, suggesting its potential utility in treating central nervous system disorders. These findings underscore the compound's versatility and warrant further investigation into its mechanism of action.

Recent advancements in computational chemistry and molecular docking studies have provided deeper insights into the interaction between 2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol and its biological targets. Structural analyses indicate that the compound's trifluoromethyl group forms critical hydrophobic interactions with binding pockets, while the cyclopropylamino moiety enhances its affinity for specific receptors. These insights have guided the design of derivatives with improved potency and selectivity, paving the way for the development of next-generation therapeutics.

Despite its promising attributes, challenges remain in the clinical translation of 2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol. Issues such as potential off-target effects and long-term toxicity profiles need to be addressed through comprehensive preclinical and clinical studies. However, the compound's unique chemical properties and demonstrated biological activity position it as a compelling candidate for further research and development in the pharmaceutical industry.

In conclusion, 2-[[Cyclopropyl(methyl)amino]methyl]-1,1,1-trifluorobutan-2-ol (CAS: 2138411-47-7) represents a promising avenue for therapeutic innovation. Ongoing research efforts are expected to elucidate its full potential, offering new opportunities for the treatment of complex diseases. This briefing serves as a foundation for future investigations and collaborations in the field of chemical biology and drug discovery.